Cas no 256348-47-7 (10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE)

• Product name: 10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
• CAS No: 256348-47-7
• MF: C₁₂H₇N₃O
• MW: 209.20300
• CID: 246864
• PubChem ID: 2737100

10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Chemical and Physical Properties

Names and Identifiers

• 10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
• 3H-[1,2,5]oxadiazolo[3,4-a]carbazole
• AC1MC6S1
• BTB14394
• CBDivE_013696
• CCG-45907
• CTK1A0499
• MolPort-001-757-097
• Oprea1_078230
• 256348-47-7
• 10H-[1,2,5]oxadiazolo[3,4-a]carbazole
• DTXSID50371833
• SR-01000635644-1
• BRD-K55415280-001-01-8

• Inchi： InChI=1S/C12H7N3O/c1-2-4-9-7(3-1)8-5-6-10-12(11(8)13-9)15-16-14-10/h1-6,14H
• InChI Key： VRHNMXUUNKLEMG-UHFFFAOYSA-N
• SMILES： C1C=CC2=C(C3=CC=C4NON=C4C3=N2)C=1

Computed Properties

• Exact Mass: 209.05900
• Monoisotopic Mass: 209.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Melting Point: 245-247
• PSA: 54.71000
• LogP: 2.85730

10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles